Cas no 6460-01-1 (2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[2-(2-methylphenyl)diazenyl]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:3))

• Product Name: 2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[2-(2-methylphenyl)diazenyl]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:3)
• CAS No: 6460-01-1
• MF: C₃₈H₂₅N₆Na₃O₁₂S₃
• MW: 922.802417516708
• CID: 507258
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[2-(2-methylphenyl)diazenyl]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[2-(2-methylphenyl)diazenyl]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:3)
• Nsc58057; C.I.29180; C.I.Direct Red 73; C.I. Direct red 73, trisodium salt; trisodium 4-hydroxy-7-[[[[5-hydroxy-7-sulfonato-6-[(o-tolyl)azo]-2-naphthyl]amino]carbonyl]amino]-3-[(6-sulphonato-2-naphthyl)azo]naphthalene-2-sulphonate; 4-Hydroxy-7-[[[[5-hydroxy-6-[(2-methylphenyl)azo]-7-sulfo-2-naphtyl]amino]carbonyl]amino]-3-[(6-sulfo-2-naphtyl)azo]-2-naphthalenesulfonic acid trisodium salt; 2-Naphthalenesulfonic acid, 4-hydroxy-7-[[[[5-hy

Computed Properties

• Exact Mass: 922.03885
• Monoisotopic Mass: 879.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 2140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 312A^2

Experimental Properties

• Density: 1.666
• Refractive Index: 1.763
• PSA: 302.63
• LogP: 12.46910